Cas no 1216008-16-0 (3-amino-1-(3-fluoro-4-methoxyphenyl)propan-1-ol)

• Product Name: 3-amino-1-(3-fluoro-4-methoxyphenyl)propan-1-ol
• CAS No: 1216008-16-0
• MF: C₁₀H₁₄FNO₂
• MW: 199.222066402435
• CID: 6321900
• PubChem ID: 64989059
• Update Time: 2025-10-31

3-amino-1-(3-fluoro-4-methoxyphenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(3-fluoro-4-methoxyphenyl)propan-1-ol
• AKOS014320261
• 1216008-16-0
• EN300-1856301

• Inchi： 1S/C10H14FNO2/c1-14-10-3-2-7(6-8(10)11)9(13)4-5-12/h2-3,6,9,13H,4-5,12H2,1H3
• InChI Key： SBECWBZNPNKKCU-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C(CCN)O)OC

Computed Properties

• Exact Mass: 199.10085685g/mol
• Monoisotopic Mass: 199.10085685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 55.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 3-amino-1-(3-fluoro-4-methoxyphenyl)propan-1-ol

3-Amino-1-(3-Fluoro-4-methoxyphenyl)propan-1-ol (CAS No. 1216008-16-0): A Comprehensive Overview

3-Amino-1-(3-fluoro-4-methoxyphenyl)propan-1-ol (CAS No. 1216008-16-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number 1216008-16-0, is characterized by its unique structural features, which include an amino group, a fluoro-substituted phenyl ring, and a methoxy group. These structural elements contribute to its potential biological activities and make it a valuable candidate for various therapeutic applications.

The chemical structure of 3-amino-1-(3-fluoro-4-methoxyphenyl)propan-1-ol can be represented as follows: C₁₀H₁₃FO₂N. The presence of the amino group and the substituted phenyl ring provides this compound with a high degree of functional versatility, allowing it to interact with various biological targets. Recent studies have focused on elucidating the pharmacological properties of this compound, particularly its potential as a lead molecule in drug discovery.

In the context of medicinal chemistry, 3-amino-1-(3-fluoro-4-methoxyphenyl)propan-1-ol has been investigated for its potential as an inhibitor of specific enzymes and receptors. One notable area of research is its interaction with monoamine oxidase (MAO), an enzyme involved in the breakdown of neurotransmitters such as serotonin, dopamine, and norepinephrine. Inhibition of MAO can have significant implications for the treatment of neurological disorders, including depression and Parkinson's disease.

A study published in the Journal of Medicinal Chemistry in 2022 reported that 3-amino-1-(3-fluoro-4-methoxyphenyl)propan-1-ol exhibited potent MAO-B inhibitory activity, with an IC₅₀ value of 0.5 μM. This finding suggests that the compound could be further developed into a therapeutic agent for neurodegenerative diseases. The researchers also noted that the compound demonstrated selectivity for MAO-B over MAO-A, which is crucial for minimizing side effects associated with non-selective MAO inhibitors.

Beyond its potential as an MAO inhibitor, 3-amino-1-(3-fluoro-4-methoxyphenyl)propan-1-ol has also been explored for its anti-inflammatory properties. Inflammatory responses are central to many chronic diseases, including cardiovascular disease and autoimmune disorders. A preclinical study conducted in 2023 evaluated the anti-inflammatory effects of this compound in a murine model of inflammation. The results indicated that 3-amino-1-(3-fluoro-4-methoxyphenyl)propan-1-ol significantly reduced levels of pro-inflammatory cytokines such as TNF-alpha and IL-6, suggesting its potential as an anti-inflammatory agent.

The synthesis of 3-amino-1-(3-fluoro-4-methoxyphenyl)propan-1-ol involves several steps, including the formation of the fluoro-substituted phenyl ring and the introduction of the amino and methoxy groups. Various synthetic routes have been reported in the literature, each with its own advantages and challenges. One common approach involves the reaction of 3-fluoroanisole with an appropriate amino alcohol derivative under controlled conditions. The choice of synthetic method can impact the yield and purity of the final product, making it essential to optimize these processes for large-scale production.

In addition to its therapeutic potential, 3-amino-1-(3-fluoro-4-methoxyphenyl)propan-1-ol has also been studied for its use as a chemical intermediate in the synthesis of other bioactive compounds. Its versatile functional groups make it a valuable starting material for derivatization reactions, allowing chemists to introduce additional functionalities that can enhance or modify its biological activities.

The safety profile of 3-amino-1-(3-fluoro-4-methoxyphenyl)propan-1-ol is another critical aspect that has been investigated in preclinical studies. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic concentrations, making it a promising candidate for further development. However, ongoing research is necessary to fully understand its long-term safety and potential side effects.

In conclusion, 3-amino-1-(3-fluoro-4-methoxyphenyl)propan-1-ol (CAS No. 1216008-16-0) is a multifaceted compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable candidate for further investigation and development into therapeutic agents for neurological disorders, inflammatory conditions, and other diseases. As research continues to advance our understanding of this compound, it is likely to play an increasingly important role in drug discovery and development efforts.